Cas no 1864074-43-0 (1-(2-FLUOROPHENYL)PENTAN-1-AMINE HYDROCHLORIDE)

• Product Name: 1-(2-FLUOROPHENYL)PENTAN-1-AMINE HYDROCHLORIDE
• CAS No: 1864074-43-0
• MF: C₁₁H₁₇ClFN
• MW: 217.710785627365
• MDL: MFCD28126420
• CID: 5580915
• PubChem ID: 86262914
• Update Time: 2025-10-22

1-(2-FLUOROPHENYL)PENTAN-1-AMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUOROPHENYL)PENTAN-1-AMINE HYDROCHLORIDE
• AKOS026747591
• 1-(2-fluorophenyl)pentan-1-amine;hydrochloride
• EN300-241080
• 1864074-43-0
• 1-(2-fluorophenyl)pentan-1-aminehydrochloride
• F2167-1961

• MDL： MFCD28126420
• Inchi： 1S/C11H16FN.ClH/c1-2-3-8-11(13)9-6-4-5-7-10(9)12;/h4-7,11H,2-3,8,13H2,1H3;1H
• InChI Key： ITSGXQNRMFLSQN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C(CCCC)N

Computed Properties

• Exact Mass: 217.1033554g/mol
• Monoisotopic Mass: 217.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-FLUOROPHENYL)PENTAN-1-AMINE HYDROCHLORIDE

1-(2-FLUOROPHENYL)PENTAN-1-AMINE HYDROCHLORIDE (CAS No. 1864074-43-0): A Comprehensive Overview

1-(2-FLUOROPHENYL)PENTAN-1-AMINE HYDROCHLORIDE, a compound with the CAS registry number 1864074-43-0, is a fascinating molecule that has garnered attention in various fields of chemistry and pharmacology. This compound, also referred to as 2-fluorophenyl pentanamine hydrochloride, belongs to the class of tertiary amines and is widely studied for its potential applications in drug development and material science. Its unique structure, comprising a fluorophenyl group attached to a pentanamine backbone, endows it with distinctive chemical properties that make it a valuable subject for research.

The synthesis of 1-(2-fluorophenyl)pentan-1-amine hydrochloride involves a series of well-established organic chemical reactions. Typically, the process begins with the preparation of the corresponding amine intermediate, which is then subjected to nucleophilic substitution or coupling reactions to introduce the fluorophenyl group. The hydrochloride salt is formed by protonation of the amine group, which enhances its solubility and stability for further applications. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

From a structural standpoint, 1-(2-fluorophenyl)pentan-1-amine hydrochloride exhibits a rigid yet flexible framework that allows for diverse interactions in biological systems. The fluorophenyl group contributes electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity. This feature is particularly advantageous in drug design, where precise control over molecular interactions is crucial for achieving desired pharmacological outcomes. Recent studies have explored the use of this compound as a building block in medicinal chemistry, where it serves as a versatile scaffold for constructing bioactive molecules targeting various therapeutic areas.

The physical and chemical properties of 1-(2-fluorophenyl)pentan-1-amine hydrochloride are well-documented, providing essential data for its safe handling and application. For instance, its melting point, boiling point, and solubility characteristics are critical parameters that determine its suitability for different industrial and laboratory processes. Moreover, its stability under various conditions, such as thermal or oxidative stress, has been thoroughly investigated to ensure its reliability in long-term storage and usage.

In terms of applications, 1-(2-fluorophenyl)pentan-1-amine hydrochloride finds utility in multiple domains. In pharmaceuticals, it is employed as an intermediate in the synthesis of complex molecules with potential therapeutic benefits. Its role as an inhibitor or agonist in receptor-mediated signaling pathways has been explored in recent research studies, highlighting its potential in treating diseases such as cancer or neurodegenerative disorders. Additionally, this compound serves as a valuable reagent in organic synthesis, facilitating the construction of intricate molecular architectures through its participation in coupling reactions or as a catalyst.

Recent advancements in computational chemistry have further deepened our understanding of 1-(2-fluorophenyl)pentan-1-amine hydrochloride's behavior at the molecular level. Quantum mechanical calculations and molecular dynamics simulations have provided insights into its electronic structure, conformational flexibility, and interaction patterns with other molecules. These computational tools have enabled researchers to predict its binding affinities to target proteins or enzymes with remarkable accuracy, accelerating the discovery process for novel drug candidates.

In conclusion, 1-(2-fluorophenyl)pentan-1-amine hydrochloride (CAS No. 1864074-43-0) stands out as a significant compound with multifaceted applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling techniques, positions it as an invaluable tool for driving innovation in chemistry and pharmacology. As research continues to uncover new facets of this compound's properties and potential uses, its role in shaping future discoveries is expected to grow even further.